Cas no 18910-14-0 (3-(2-bromo-2-carboxyethyl)benzoic Acid)

• Product Name: 3-(2-bromo-2-carboxyethyl)benzoic Acid
• CAS No: 18910-14-0
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• CID: 907600
• PubChem ID: 265268
• Update Time: 2025-04-19

3-(2-bromo-2-carboxyethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-2-carboxyethyl)benzoic Acid
• CTK4E0030; AC1Q243O; AC1L6DLL; NSC101127; AR-1E6131; AG-J-11751; NCI60_000033;
• CHEMBL2006985
• DTXSID20295310
• NCI60_000033
• NSC-101127
• 18910-14-0
• NSC101127

• Inchi： 1S/C10H9BrO4/c11-8(10(14)15)5-6-2-1-3-7(4-6)9(12)13/h1-4,8H,5H2,(H,12,13)(H,14,15)
• InChI Key： KQJYLOJYMYQEFS-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 271.96837
• Monoisotopic Mass: 271.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6